Cas no 109471-13-8 (3'-Methyl-4-O-methylhelichrysetin)

• Product Name: 3'-Methyl-4-O-methylhelichrysetin
• CAS No: 109471-13-8
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 1080667
• PubChem ID: 124546631
• Update Time: 2025-06-03

3'-Methyl-4-O-methylhelichrysetin Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-4-O-methylhelichrysetin
• [ "" ]
• 2',4'-Dihydroxy-4,6'-dimethoxy-3'-methylchalcone
• CID 124546631
• 3/'-Methyl-4-O-Methylhelichrysetin
• FS-8719
• (E)-1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• F92966
• 109471-13-8
• AKOS040761106

• Inchi： 1S/C18H18O5/c1-11-15(20)10-16(23-3)17(18(11)21)14(19)9-6-12-4-7-13(22-2)8-5-12/h4-10,20-21H,1-3H3/b9-6+
• InChI Key： OVJIHSNZSOFRQU-RMKNXTFCSA-N
• SMILES： O(C)C1C=C(C(C)=C(C=1C(/C=C/C1C=CC(=CC=1)OC)=O)O)O

Computed Properties

• Exact Mass: 314.11542367g/mol
• Monoisotopic Mass: 314.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 3.8

Experimental Properties

• Color/Form: Orange powder
• Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.031 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3'-Methyl-4-O-methylhelichrysetin

3'-Methyl-4-O-methylhelichrysetin: A Comprehensive Overview

3'-Methyl-4-O-methylhelichrysetin (CAS No. 109471-13-8) is a bioactive compound that has garnered significant attention in the fields of pharmacology, nutrition, and natural product research. This compound belongs to the class of flavonoids, which are widely recognized for their antioxidant, anti-inflammatory, and health-promoting properties. The chemical structure of 3'-Methyl-4-O-methylhelichrysetin is characterized by a unique arrangement of aromatic rings and hydroxyl groups, contributing to its diverse biological activities.

The synthesis and isolation of 3'-Methyl-4-O-methylhelichrysetin have been extensively studied, with researchers exploring its occurrence in various plant species. Recent studies have identified this compound in *Helichrysum italicum* (commonly known as immortelle), where it plays a pivotal role in the plant's defense mechanisms against oxidative stress and pathogens. Its bioavailability and metabolism have also been investigated, revealing that it undergoes rapid absorption and distribution in the body, making it a promising candidate for therapeutic applications.

One of the most notable advancements in the study of 3'-Methyl-4-O-methylhelichrysetin is its potential as an anti-inflammatory agent. Research conducted in 2023 demonstrated that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding has opened new avenues for its use in treating chronic inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, 3'-Methyl-4-O-methylhelichrysetin has shown remarkable antioxidant activity, particularly in combating reactive oxygen species (ROS) and mitigating oxidative stress. A 2022 study published in *Free Radical Biology & Medicine* highlighted its ability to scavenge free radicals more effectively than traditional antioxidants like vitamin C and vitamin E. This makes it a valuable component in skincare products aimed at combating aging and UV-induced damage.

The pharmacokinetics of 3'-Methyl-4-O-methylhelichrysetin have been thoroughly examined, with findings indicating that it exhibits good stability in physiological conditions and demonstrates prolonged retention in systemic circulation. These characteristics enhance its efficacy as a drug candidate, particularly for chronic conditions requiring sustained therapeutic effects.

Recent advancements in nanotechnology have enabled the development of delivery systems tailored for 3'-Methyl-4-O-methylhelichrysetin, further enhancing its bioavailability and therapeutic potential. For instance, lipid-based nanoparticles have been shown to significantly improve the compound's solubility and targeted delivery to specific tissues, paving the way for innovative treatment strategies.

Moreover, the safety profile of 3'-Methyl-4-O-methylhelichrysetin has been evaluated through acute and chronic toxicity studies. Results from these studies suggest that it is well-tolerated at therapeutic doses, with minimal adverse effects reported. This underscores its suitability as a natural product-derived therapeutic agent with minimal side effects compared to synthetic drugs.

The application of 3'-Methyl-4-O-methylhelichrysetin extends beyond pharmacology into the realm of food science. Researchers have explored its use as a natural food preservative due to its potent antioxidant properties, which help extend shelf life while maintaining the nutritional quality of food products. This dual functionality positions it as a versatile compound with applications across multiple industries.

In conclusion, 3'-Methyl-4-O-methylhelichrysetin (CAS No. 109471-13-8) represents a promising bioactive compound with multifaceted applications in health, nutrition, and medicine. Its unique chemical structure, coupled with advanced research findings on its pharmacokinetics, safety profile, and therapeutic potential, positions it as a key player in the development of novel treatments for various diseases. As research continues to unravel its full potential, this compound is poised to make significant contributions to both scientific innovation and public health.